Methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate
Methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
113805-71-3
VCID:
VC0141650
InChI:
InChI=1S/C21H23NO3/c1-22(2)12-6-9-18-17-8-5-4-7-16(17)14-25-20-11-10-15(13-19(18)20)21(23)24-3/h4-5,7-11,13H,6,12,14H2,1-3H3/b18-9-
SMILES:
CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC
Molecular Formula:
C21H23NO3
Molecular Weight:
337.4 g/mol
Methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate
CAS No.: 113805-71-3
Reference Standards
VCID: VC0141650
Molecular Formula: C21H23NO3
Molecular Weight: 337.4 g/mol
![Methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate - 113805-71-3](/images/no_structure.jpg)
| CAS No. | 113805-71-3 |
|---|---|
| Product Name | Methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate |
| Molecular Formula | C21H23NO3 |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate |
| Standard InChI | InChI=1S/C21H23NO3/c1-22(2)12-6-9-18-17-8-5-4-7-16(17)14-25-20-11-10-15(13-19(18)20)21(23)24-3/h4-5,7-11,13H,6,12,14H2,1-3H3/b18-9- |
| Standard InChIKey | KJQAUBZLNSLENF-NVMNQCDNSA-N |
| Isomeric SMILES | CN(C)CC/C=C\1/C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC |
| SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC |
| Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2COC3=C1C=C(C=C3)C(=O)OC |
| Synonyms | (11Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydro-dibenz[b,e]oxepin-2-carboxylic Acid Methyl Ester |
| PubChem Compound | 15749403 |
| Last Modified | Nov 11 2021 |
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